Cas no 1246776-77-1 (3,4-Dichloro-2-methoxybenzenesulfonyl Chloride)

• Product Name: 3,4-Dichloro-2-methoxybenzenesulfonyl Chloride
• CAS No: 1246776-77-1
• MF: C₇H₅Cl₃O₃S
• MW: 275.536798238754
• MDL: MFCD18381937
• CID: 1088356
• PubChem ID: 50876049
• Update Time: 2025-06-11

3,4-Dichloro-2-methoxybenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-methoxybenzene-1-sulfonyl chloride
• 1-BROMOCYCLOHEPT-1-ENE
• 3,4-dichloro-2-methoxybenzenesulfonyl chloride
• MFCD18381937
• BS-37305
• AKOS005139313
• DTXSID001247900
• 3,4-dichloro-2-methoxybenzenesulfonyl chloride(SALTDATA: FREE)
• CS-0530990
• 1246776-77-1
• 3,4-Dichloro-2-methoxybenzene-1-sulfonylchloride
• 3,4-Dichloro-2-methoxybenzenesulfonyl Chloride

• MDL： MFCD18381937
• Inchi： 1S/C7H5Cl3O3S/c1-13-7-5(14(10,11)12)3-2-4(8)6(7)9/h2-3H,1H3
• InChI Key： GLBKBJCCCSOVED-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1OC)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 273.902498g/mol
• Monoisotopic Mass: 273.902498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3,4-Dichloro-2-methoxybenzenesulfonyl Chloride

Comprehensive Overview of 3,4-Dichloro-2-methoxybenzenesulfonyl Chloride (CAS No. 1246776-77-1)

3,4-Dichloro-2-methoxybenzenesulfonyl chloride (CAS 1246776-77-1) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring dichloro and methoxy substituents, enhances reactivity in nucleophilic substitution reactions, making it a critical intermediate for constructing complex molecules. Researchers frequently search for "sulfonyl chloride applications" or "CAS 1246776-77-1 synthesis," reflecting its relevance in modern organic chemistry.

The compound’s unique properties align with trending topics such as "green chemistry alternatives" and "high-efficiency synthetic routes." Its role in developing API intermediates (Active Pharmaceutical Ingredients) has gained attention, particularly for optimizing yield and reducing waste. Analytical techniques like HPLC purity testing and NMR characterization are often associated with this compound, addressing common queries about quality control in industrial-scale production.

From a commercial perspective, 3,4-Dichloro-2-methoxybenzenesulfonyl chloride is pivotal for manufacturers seeking "custom chemical synthesis" solutions. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) positions it as a versatile building block for heterocyclic compounds. Recent studies highlight its potential in "catalyst design" and "material science," areas frequently explored in academic and industrial R&D.

Safety and handling protocols for this compound are another focal point. While not classified as hazardous under standard regulations, proper storage conditions (anhydrous environments) and handling guidelines are often searched alongside "benzenesulfonyl chloride derivatives." This underscores the importance of technical documentation and SDS (Safety Data Sheet) compliance.

Innovations in "flow chemistry" and "continuous manufacturing" have further elevated the demand for CAS 1246776-77-1, as it integrates seamlessly into automated synthesis platforms. Its stability under controlled conditions makes it suitable for scalable processes, a key concern for industries prioritizing "process intensification."

In summary, 3,4-Dichloro-2-methoxybenzenesulfonyl chloride exemplifies the intersection of synthetic utility and industrial applicability. Its prominence in "drug discovery pipelines" and "agrochemical innovation" ensures sustained interest, while advancements in analytical and synthetic methodologies continue to expand its potential applications.